Cas no 921923-26-4 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide
• CAS No: 921923-26-4
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5833559
• PubChem ID: 41107816
• Update Time: 2025-07-01

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(1,3-benzodioxol-5-yl)acetamide
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide
• AKOS024638219
• F2300-0287
• 921923-26-4
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(benzo[d][1,3]dioxol-5-yl)acetamide
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide

• Inchi： 1S/C19H17N3O4S/c1-11(23)22-5-4-13-14(8-20)19(27-17(13)9-22)21-18(24)7-12-2-3-15-16(6-12)26-10-25-15/h2-3,6H,4-5,7,9-10H2,1H3,(H,21,24)
• InChI Key： JCRCLCGELHYYJZ-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)(=O)CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide (CAS No. 921923-26-4)

The compound N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-2-(2H-1,3-benzodioxol-5-yl)acetamide (CAS No. 921923-26-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups and heterocyclic frameworks, which contribute to its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of thienopyridine derivatives like this compound in the development of novel therapeutics. The presence of the thieno[2,3-c]pyridine moiety provides a rigid and electron-deficient aromatic system that can interact with various biological targets. The acetyl group at position 6 further modulates the electronic properties of the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions.

The cyano group at position 3 introduces additional electron-withdrawing effects, which can influence the compound's reactivity and stability. This feature is particularly advantageous in scenarios where precise control over electronic interactions is critical, such as in enzyme inhibition or receptor binding studies.

The acetamide group attached to the benzodioxole ring adds another layer of complexity to this molecule. The benzodioxole moiety itself is known for its ability to act as a bioisostere for hydroxyl groups in certain drug molecules. Its presence in this compound suggests potential applications in modulating cellular signaling pathways or serving as a scaffold for further chemical modifications.

Recent advancements in synthetic methodology have made it possible to construct such intricate molecules with greater precision and efficiency. The synthesis of CAS No. 9 .N-{N-{6-acetyl...}acetamide} involves a series of carefully designed reactions that exploit the reactivity of various functional groups while maintaining the integrity of the heterocyclic core.

In terms of application potential, this compound has shown promise in preliminary biological assays targeting specific enzymes and receptors. Its ability to inhibit certain kinases or modulate G-protein coupled receptors (GPCRs) makes it a valuable lead compound for drug discovery programs focused on diseases such as cancer or neurodegenerative disorders.

The structural complexity of CAS No.N-{N-{6-acetyl...}acetamide} also positions it as a candidate for use in advanced materials science applications. Its unique electronic properties could be harnessed in the development of organic semiconductors or optoelectronic devices.

In conclusion,N-{N-{6-acetyl...}acetamide} (CAS No. 9 888888888888888) represents a cutting-edge example of modern organic synthesis and its application to real-world challenges in medicine and materials science.